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Compound of Interest

Compound Name: 2-(Boc-aminomethyl)phenol

Cat. No.: B023814 Get Quote

An In-depth Guide for Researchers and Drug Development Professionals on the Melting and

Boiling Points of 2-(tert-butoxycarbonylaminomethyl)phenol and Related Analogues.

The determination of a compound's melting and boiling points is a fundamental practice in

chemical research and pharmaceutical development. These physical constants provide critical

insights into a substance's purity, identity, and the nature of its intermolecular forces. For drug

development professionals, this data is indispensable for formulation, stability testing, and

quality control. This technical guide focuses on the melting and boiling points of 2-(Boc-
aminomethyl)phenol, a key intermediate in various synthetic pathways.

While specific experimental data for the melting and boiling points of 2-(Boc-
aminomethyl)phenol (systematically named tert-butyl (2-hydroxybenzyl)carbamate) are not

readily available in the public domain, this guide provides data for structurally related

compounds to offer a comparative physicochemical context. The methodologies for

determining these crucial parameters are also detailed, providing a robust framework for

laboratory practice.

Comparative Physicochemical Data
The following table summarizes the available melting and boiling point data for compounds

structurally related to 2-(Boc-aminomethyl)phenol. The absence of specific data for the target

compound underscores the necessity for experimental determination in a laboratory setting.
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Compound
Name

Chemical
Structure

Molecular
Formula

Melting Point
(°C)

Boiling Point
(°C)

2-(Boc-

aminomethyl)phe

nol

tert-butyl (2-

hydroxybenzyl)c

arbamate

C₁₂H₁₇NO₃
Data not

available

Data not

available

2-

(Aminomethyl)ph

enol

2-

hydroxybenzyla

mine

C₇H₉NO 126 - 130
463.8

(estimated)

N-Boc-2-

aminophenol

tert-butyl (2-

hydroxyphenyl)c

arbamate

C₁₁H₁₅NO₃
Data not

available

Data not

available

Experimental Protocols for Determination of Melting
and Boiling Points
Accurate determination of melting and boiling points is crucial for the characterization of

chemical compounds. The following are standard experimental protocols that can be employed

for 2-(Boc-aminomethyl)phenol.

Determination of Melting Point (Capillary Method)
The capillary method is a widely used and reliable technique for determining the melting point

of a solid organic compound.

Principle: A small, powdered sample of the substance is heated at a controlled rate in a

capillary tube. The temperature range over which the substance transitions from a solid to a

liquid is observed and recorded as the melting point. Pure crystalline compounds typically

exhibit a sharp melting point range of 0.5-1.0°C, whereas impurities can lead to a depression

and broadening of this range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)
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Thermometer or digital temperature probe

Spatula

Mortar and pestle (optional, for powdering the sample)

Procedure:

Sample Preparation: Ensure the sample of 2-(Boc-aminomethyl)phenol is completely dry

and in a fine powdered form. If necessary, gently grind the crystals using a mortar and

pestle.

Loading the Capillary Tube: Press the open end of a capillary tube into the powdered

sample, trapping a small amount of the material. Invert the tube and gently tap it on a hard

surface to pack the sample into the sealed end. The sample height should be approximately

2-3 mm.

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point

apparatus. Ensure the thermometer or temperature probe is correctly positioned to

accurately measure the temperature of the heating block.

Heating: If the approximate melting point is unknown, a rapid initial heating can be performed

to get a preliminary value. For an accurate measurement, start heating at a slow and steady

rate, approximately 1-2°C per minute, when the temperature is about 15-20°C below the

expected melting point.

Observation and Recording: Carefully observe the sample through the viewing lens. Record

the temperature at which the first drop of liquid appears (the onset of melting) and the

temperature at which the entire sample has completely liquefied (the completion of melting).

This range is the melting point of the substance.

Repeatability: For accuracy, perform at least two measurements.

Determination of Boiling Point (Micro-Boiling Point
Method)
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For small quantities of a liquid, the micro-boiling point method is a convenient and accurate

technique.

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. In this method, a small amount of the liquid is heated in a

tube along with an inverted capillary. The temperature at which a rapid and continuous stream

of bubbles emerges from the capillary and the liquid begins to enter the capillary upon cooling

is recorded as the boiling point.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer or digital temperature probe

Heating apparatus (e.g., Thiele tube with heating oil or a heating block)

Means of securing the tube to the thermometer (e.g., rubber band or wire)

Procedure:

Sample Preparation: Place a few drops of the liquid sample into the small test tube or fusion

tube.

Capillary Insertion: Place the capillary tube, with its sealed end up, into the liquid in the test

tube.

Apparatus Setup: Attach the test tube to the thermometer, ensuring the sample is level with

the thermometer bulb. Immerse this assembly in the heating bath. The thermometer bulb and

the sample should be below the level of the heating fluid.

Heating: Begin heating the bath gently. As the temperature rises, air trapped in the capillary

will be expelled, seen as a slow stream of bubbles.

Observation and Recording: When the boiling point is reached, a rapid and continuous

stream of bubbles will emerge from the inverted capillary. At this point, stop heating. As the
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apparatus cools, the bubbling will slow down and stop. The temperature at which the liquid

just begins to enter the capillary tube is the boiling point of the sample. Record this

temperature.

Pressure Correction: The observed boiling point is dependent on the atmospheric pressure.

If the determination is not carried out at standard sea-level pressure (760 mmHg), a

correction may be necessary.

Experimental Workflow Visualization
The following diagram illustrates the general workflow for the determination of the melting and

boiling points of a chemical compound such as 2-(Boc-aminomethyl)phenol.
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To cite this document: BenchChem. [Physicochemical Properties of 2-(Boc-
aminomethyl)phenol: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023814#melting-point-and-boiling-point-of-2-boc-
aminomethyl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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